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This guide provides a comprehensive technical overview of N-(3-
bromophenyl)cyclohexanecarboxamide (CAS No. 452365-99-0), a synthetic carboxamide

derivative with potential applications in medicinal chemistry and drug discovery. While

extensive research on this specific molecule is not widely available in public literature, this

document consolidates known information and provides expert insights based on the analysis

of its structural motifs and related compounds. We will delve into its physicochemical

properties, plausible synthetic routes with detailed experimental protocols, and explore

potential biological activities and mechanisms of action based on current scientific

understanding of similar chemical entities.

Introduction: The Therapeutic Potential of N-Aryl
Amides
The N-aryl amide scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of

approved drugs and clinical candidates. This structural motif offers a unique combination of

stability, hydrogen bonding capabilities, and tunable physicochemical properties, making it an

ideal building block for molecules designed to interact with biological targets. The incorporation
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of a cyclohexyl group can enhance lipophilicity, influencing pharmacokinetic properties such as

absorption, distribution, metabolism, and excretion (ADME). Furthermore, the presence of a

bromine atom on the phenyl ring provides a handle for further chemical modifications and can

contribute to binding interactions through halogen bonding.

N-(3-bromophenyl)cyclohexanecarboxamide combines these key features, suggesting its

potential as a valuable intermediate or a pharmacologically active agent in its own right.

Derivatives of cyclohexanecarboxamide have been investigated for a range of biological

activities, including anticancer and antimicrobial properties[1]. This guide aims to provide a

foundational resource for researchers interested in exploring the potential of this and related

compounds.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and drug development. Below is a summary of the known and predicted

properties of N-(3-bromophenyl)cyclohexanecarboxamide.

Property Value Source

CAS Number 452365-99-0 [2]

Molecular Formula C₁₃H₁₆BrNO [2]

Molecular Weight 282.18 g/mol [2]

Appearance
White to off-white solid

(predicted)
General knowledge

Melting Point Not available

Boiling Point Not available

Solubility

Predicted to be soluble in

organic solvents like ethanol,

DMSO, and DMF; poorly

soluble in water.

General knowledge

pKa Not available

LogP Not available
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Synthesis of N-(3-
bromophenyl)cyclohexanecarboxamide
The most direct and common method for the synthesis of N-(3-
bromophenyl)cyclohexanecarboxamide is the acylation of 3-bromoaniline with

cyclohexanecarbonyl chloride. This is a standard amide bond formation reaction.

Reaction Scheme
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Caption: Hypothetical mechanism of action of N-(3-bromophenyl)cyclohexanecarboxamide
as an IDO1 inhibitor.

The N-(3-bromophenyl) moiety is present in the known IDO1 inhibitor, suggesting it may play a

role in binding to the enzyme. It is plausible that N-(3-
bromophenyl)cyclohexanecarboxamide could serve as a scaffold for the development of

novel IDO1 inhibitors. Further research, including in vitro enzymatic assays and cellular assays,

would be necessary to validate this hypothesis.

Other Potential Activities
Derivatives of cyclohexanecarboxamide have been explored for various other biological

activities, including:

Anticancer Activity: Some cyclohexanone derivatives containing dicarboxamide

functionalities have shown cytotoxic effects against various cancer cell lines.[3][4]

Antimicrobial Activity: The cyclohexyl moiety is present in some compounds with reported

antibacterial and antifungal properties.[5]

Safety and Handling
No specific safety data sheet (SDS) is publicly available for N-(3-
bromophenyl)cyclohexanecarboxamide. However, based on the safety information for

structurally similar compounds like N-(4-bromophenyl)acetamide and other brominated

aromatic compounds, the following precautions should be taken:[6]

General Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.

Health Hazards: May cause skin and eye irritation. May be harmful if swallowed or inhaled.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

First Aid:

In case of skin contact: Immediately wash with soap and plenty of water.
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In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move person into fresh air.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion and Future Directions
N-(3-bromophenyl)cyclohexanecarboxamide is a molecule with untapped potential in the

field of medicinal chemistry. Its straightforward synthesis and the presence of key structural

motifs found in bioactive compounds make it an attractive candidate for further investigation.

Future research should focus on:

Definitive Synthesis and Characterization: A detailed, optimized synthesis protocol and full

characterization of its spectral and physicochemical properties are needed.

Biological Screening: Screening against a panel of biological targets, with a particular focus

on enzymes like IDO1, is warranted.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of

analogs to understand the contribution of each structural component to any observed

biological activity.

This technical guide serves as a starting point for researchers to unlock the potential of N-(3-
bromophenyl)cyclohexanecarboxamide and its derivatives in the development of novel

therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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